![molecular formula C22H17N5O3 B5908589 N-[2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]-3-(3-nitrophenyl)acrylamide](/img/structure/B5908589.png)
N-[2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]-3-(3-nitrophenyl)acrylamide
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Overview
Description
N-[2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]-3-(3-nitrophenyl)acrylamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been shown to have a range of biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields. In
Mechanism of Action
The mechanism of action of N-[2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]-3-(3-nitrophenyl)acrylamide involves its ability to bind to proteins and nucleic acids. Once bound, the compound undergoes a conformational change that results in its fluorescence. This fluorescence can be used to track the movement and behavior of the biomolecules to which it is bound.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. For example, this compound has been shown to interact with lipid bilayers, altering their structure and function. In addition, this compound has been shown to inhibit the activity of certain enzymes, making it a potential therapeutic agent.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]-3-(3-nitrophenyl)acrylamide is its ability to act as a fluorescent probe. This allows researchers to study the behavior of biomolecules in real-time, providing valuable insights into their structure and function. However, there are also limitations to the use of this compound in lab experiments. For example, the compound can be toxic to cells at high concentrations, making it difficult to use in certain experiments.
Future Directions
There are many potential future directions for research involving N-[2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]-3-(3-nitrophenyl)acrylamide. One area of interest is the development of new fluorescent probes based on this compound. Researchers are also interested in exploring the potential therapeutic applications of this compound, particularly in the treatment of cancer. Finally, there is ongoing research into the mechanism of action of this compound, with the goal of developing a deeper understanding of its interactions with biomolecules.
Synthesis Methods
The synthesis method for N-[2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]-3-(3-nitrophenyl)acrylamide involves a series of chemical reactions. The starting materials for the synthesis are 4-methylphenylhydrazine, 3-nitrobenzaldehyde, and 2-(4-nitrophenyl)-1H-benzo[d][1,2,3]triazole. These materials are combined in a reaction vessel and subjected to a series of heating and cooling steps to produce the final product. The synthesis method has been optimized over time to produce high yields of pure product.
Scientific Research Applications
N-[2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]-3-(3-nitrophenyl)acrylamide has been used extensively in scientific research due to its ability to act as a fluorescent probe. This compound has been shown to bind to proteins and nucleic acids, allowing researchers to study their behavior in real-time. In addition, this compound has been used to study the structure and function of biological membranes, as well as the interactions between different biomolecules.
Properties
IUPAC Name |
(Z)-N-[2-(4-methylphenyl)benzotriazol-5-yl]-3-(3-nitrophenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17N5O3/c1-15-5-9-18(10-6-15)26-24-20-11-8-17(14-21(20)25-26)23-22(28)12-7-16-3-2-4-19(13-16)27(29)30/h2-14H,1H3,(H,23,28)/b12-7- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXVHPKCGWFYFNF-GHXNOFRVSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2N=C3C=CC(=CC3=N2)NC(=O)C=CC4=CC(=CC=C4)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)N2N=C3C=CC(=CC3=N2)NC(=O)/C=C\C4=CC(=CC=C4)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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